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Compound of Interest

Compound Name: 1-Methoxy-3-methylcyclohexane

Cat. No.: B2764925 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following application notes detail potential synthetic routes utilizing 1-methoxy-
3-methylcyclohexane as a starting material. Due to a lack of specific literature precedents for

this compound, the described protocols are based on established reactivity patterns of

analogous substituted cycloalkyl ethers and cycloalkanes. All proposed reactions should be

conducted with appropriate safety precautions and optimization may be required.

Introduction
1-Methoxy-3-methylcyclohexane is a saturated cyclic ether with potential as a versatile

starting material in organic synthesis. Its structure offers two primary sites for functionalization:

the ether linkage and the cyclohexyl backbone. Cleavage of the ether can provide access to

valuable 3-methylcyclohexanol and its derivatives, while functionalization of the alkane ring can

introduce new stereocenters and functional groups, making it a potentially useful building block

in the synthesis of complex organic molecules, including pharmaceutical intermediates.

Proposed Synthetic Applications
Synthesis of 3-Methylcyclohexanol Derivatives via Ether
Cleavage
The most direct application of 1-methoxy-3-methylcyclohexane is its use as a protected form

of 3-methylcyclohexanol. The methoxy group can be cleaved under acidic conditions to yield
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the corresponding alcohol, which is a precursor to various other functional groups.

Reaction Scheme:
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3-MethylcyclohexanolHBr or HI

Methyl Halide

HBr or HI

1-Methoxy-3-methylcyclohexane Cyclohexyl Radical IntermediateBr2, UV light Halogenated 1-Methoxy-3-methylcyclohexane
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2764925?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2764925?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

